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Compound of Interest

Compound Name: 2-(pyrrolidin-2-yl)acetamide
CAS No.: 936946-14-4
Cat. No.: B3332991
Get Quote
. J

PART 1: EXECUTIVE SUMMARY

Homoprolinamide (2-(pyrrolidin-2-yl)acetamide) is a pyrrolidine-based chiral building block
and a structural homolog of prolinamide.[1] It serves as a critical intermediate in the synthesis
of peptidomimetics, organocatalysts, and pharmaceutical agents, particularly DPP-4 inhibitors
(for type 2 diabetes) and conformationally restricted GABA analogues (for neuropathic
disorders).[2]

Unlike prolinamide, which has the amide group directly attached to the pyrrolidine ring,
homoprolinamide features a methylene (

) spacer.[2] This structural extension alters its steric and electronic profile, enhancing metabolic
stability and flexibility in drug design.[2]

PART 2: CHEMICAL IDENTITY & STRUCTURAL

ANALYSIS
Nomenclature & Identification
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Property Data
CAS Number 936946-14-4
IUPAC Name 2-(Pyrrolidin-2-yl)acetamide

Common Synonyms

Homoprolinamide; 2-Pyrrolidineacetamide;

-Homoprolinamide

Molecular Formula

Molecular Weight 128.17 g/mol
SMILES C1CC(NC1)CC(=O)N
InChl Key OFMALDSHFYWVKM-UHFFFAOYSA-N

Physicochemical Properties

Parameter

Value / Description

Physical State

White to off-white crystalline solid

Melting Point

110-115 °C (typical for amide derivatives)

Solubility

Highly soluble in water, methanol, DMSO;

sparingly soluble in hexanes

pKa (Calculated)

~9.5 (secondary amine), ~15 (amide)

Hygroscopicity

Moderate; storage under desiccant

recommended

PART 3: SYNTHESIS & MANUFACTURING

PROTOCOLS
Retrosynthetic Analysis

The synthesis of homoprolinamide typically proceeds via the homologation of proline or the

reduction of pyrrole derivatives.[2] The most robust laboratory scale-up method involves the

amidation of N-protected homoproline (pyrrolidine-2-acetic acid).[1]
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Experimental Protocol: N-Boc Route

Objective: Synthesis of 2-(pyrrolidin-2-yl)acetamide from N-Boc-homoproline.[1]

Reagents:

Precursor: (S)-N-Boc-pyrrolidine-2-acetic acid (CAS 56879-46-0 for S-isomer)[1]

Coupling Agent: Isobutyl chloroformate or EDC[1][2]-HCI

Amine Source: Ammonium hydroxide (

) or Ammonia gas[2]

Deprotection: Trifluoroacetic acid (TFA) in Dichloromethane (DCM)[2]
Step-by-Step Workflow:

 Activation (Mixed Anhydride Method):

o Dissolve N-Boc-pyrrolidine-2-acetic acid (1.0 eq) in dry THF under

atmosphere.

o Coolto

. Add N-methylmorpholine (1.1 eq).[1][2]

o Dropwise add isobutyl chloroformate (1.1 eq).[2] Stir for 15 min to form the mixed
anhydride.

e Amidation:

o Bubble anhydrous ammonia gas into the reaction mixture for 30 min, or add ammonium
hydroxide solution dropwise.

o Allow the mixture to warm to room temperature (RT) and stir for 4 hours.

o Workup: Evaporate THF. Dissolve residue in EtOAc, wash with
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, brine, and dry over

o Yield: Intermediate N-Boc-homoprolinamide (White solid, >90% yield).[1]

o Deprotection:
o Dissolve the intermediate in DCM (

)-[2]

o Add TFA (

) at
.[2] Stir at RT for 2 hours.

o Neutralization: Evaporate volatiles.[1] Redissolve in MeOH and treat with basic ion-
exchange resin (e.g., Amberlyst A-21) to remove TFA salts.[1][2]

o Purification: Recrystallize from EtOH/Ether to obtain pure Homoprolinamide.[2]

Synthesis Pathway Visualization

N-Boc-Homoproline Activation o | Amidation -

» e ; ; | Deprotection Homoprolinamide
(Precursor) » (Isobutyl Chioroformate) > (NH3) | NHECHRITE DS TETHIES » (TFaiDCM) (CAS 936946-14-4)

Click to download full resolution via product page

Caption: Step-wise chemical synthesis of Homoprolinamide from N-Boc-Homoproline via mixed
anhydride activation.

PART 4: PHARMACOLOGICAL APPLICATIONS
Dipeptidyl Peptidase-4 (DPP-4) Inhibition

Homoprolinamide derivatives are structural isosteres of the "cyanopyrrolidine” class of DPP-4
inhibitors (e.g., Vildagliptin, Saxagliptin).[1][2]
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e Mechanism: The pyrrolidine ring mimics the P1 residue of the substrate (GLP-1), binding to
the S1 hydrophobic pocket of the DPP-4 enzyme.[1][2]

» Advantage: The extra methylene group in homoprolinamide ("homo-analogues") alters the
distance to the catalytic triad (Ser630, Asp708, His740), potentially improving selectivity
against related peptidases like DPP-8 and DPP-9, thereby reducing off-target toxicity.[1][2]

GABA Analogues (Neuropathic Pain)

Homoprolinamide is a conformationally restricted analogue of
-aminobutyric acid (GABA).[1][2]

 Structure-Activity Relationship (SAR): The pyrrolidine ring constrains the GABA backbone,
locking it into a specific conformation that may favor binding to the

subunit of voltage-gated calcium channels (similar to Pregabalin/Gabapentin).[1][2]
o Application: Used as a scaffold for synthesizing novel anticonvulsants and antinociceptive

agents.[2]

Organocatalysis

Like L-prolinamide, chiral homoprolinamide derivatives catalyze asymmetric aldol and Michael
addition reactions.[1] The secondary amine activates the donor via enamine formation, while
the amide hydrogen bonds with the acceptor, directing stereoselectivity.[2]

PART 5: ANALYTICAL PROFILING
HPLC Method (Purity Assessment)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse,

)

e Mobile Phase A:

TFA in Water[1]

o Mobile Phase B: Acetonitrile

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.bldpharm.com/products/28312-84-7.html
https://patentimages.storage.googleapis.com/13/dc/32/02a15c9e1d01af/EP2253618A1.pdf
https://www.bldpharm.com/products/28312-84-7.html
https://patentimages.storage.googleapis.com/13/dc/32/02a15c9e1d01af/EP2253618A1.pdf
https://www.bldpharm.com/products/28312-84-7.html
https://patentimages.storage.googleapis.com/13/dc/32/02a15c9e1d01af/EP2253618A1.pdf
https://www.bldpharm.com/products/28312-84-7.html
https://patentimages.storage.googleapis.com/13/dc/32/02a15c9e1d01af/EP2253618A1.pdf
https://patentimages.storage.googleapis.com/13/dc/32/02a15c9e1d01af/EP2253618A1.pdf
https://www.bldpharm.com/products/28312-84-7.html
https://patentimages.storage.googleapis.com/13/dc/32/02a15c9e1d01af/EP2253618A1.pdf
https://www.bldpharm.com/products/28312-84-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3332991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Gradient:

B to
B over 20 min.

e Detection: UV at 210 nm (Amide absorption).[2]

o Retention Time: Early eluting due to high polarity (approx. 2—4 min depending on dead
volume).[2]

Mass Spectrometry (LC-MS)
« lonization: Electrospray lonization (ESI), Positive Mode.[2]
o Key lon:
2]
e Fragmentation: Loss of ammonia (

) to form the acylium ion (

).[2]
PART 6: HANDLING & SAFETY
» Hazard Classification: Irritant (Skin/Eye/Respiratory).[2]
e GHS Signal Word: Warning.[1]
e Storage: Store at

under inert gas (Argon/Nitrogen). The free base is sensitive to
absorption from air (carbamate formation).[2]

o PPE: Nitrile gloves, safety goggles, and lab coat required.[2] Handle in a fume hood to avoid
inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.28312-84-7|3-(Methylamino)butanamide hydrochloride|BLD Pharm [bldpharm.com]
e 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

¢ 3. PubChemLite - 2-(pyrrolidin-2-yl)acetamide hydrochloride (C6H12N20)
[pubchemlite.lcsb.uni.lu]

» To cite this document: BenchChem. [Homoprolinamide (CAS 936946-14-4): Technical Guide
to Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3332991/docs#homoprolinamide-cas-936946-14-4-
technical-guide-to-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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